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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Demeton-S-methyl, a highly toxic organophosphate insecticide. Adherence to these
procedures is imperative to ensure personnel safety and environmental protection.

I. Personal Protective Equipment (PPE)

All personnel handling Demeton-S-methyl must use the following personal protective
equipment. This is a mandatory requirement for all procedures involving this chemical.
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PPE Category Specification

A full-facepiece respirator with an organic vapor

canister (N100, R100, or P100 filter) is required.
Respiratory Protection For emergency situations, a positive-pressure,

self-contained breathing apparatus (SCBA) is

necessary.[1]

A face shield worn over chemical safety goggles
Eye and Face Protection is mandatory to protect against splashes and

vapors.[2][3]

A chemical-resistant suit, fully encapsulated if
there is a risk of significant exposure, is
required.[1][2] Chemical-resistant gloves (e.g.,

Skin Protection nitrile or neoprene) must be worn.[2]
Contaminated work clothes should not be taken
home and must be laundered by trained

personnel.[4]

Footwear Chemical-resistant boots should be worn.

Il. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Demeton-S-methyl in a laboratory
setting.

A. Pre-Operational Checks

» Verify Emergency Equipment: Ensure that an eyewash station, emergency shower, and fire
extinguisher (dry chemical, CO2, water spray, or foam) are readily accessible and in good
working order.[4]

» Review Safety Data Sheet (SDS): All personnel involved must review the SDS for Demeton-
S-methyl prior to handling.

o Prepare Work Area: Conduct all work in a well-ventilated area, preferably within a certified
chemical fume hood.[2] Ensure the work surface is clean and uncluttered.
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Assemble Materials: Have all necessary equipment and reagents for the experiment, as well
as spill cleanup materials, readily available.

Don PPE: Put on all required personal protective equipment as specified in Section I.
. Handling Procedure

Chemical Dispensing: Carefully dispense the required amount of Demeton-S-methyl,
avoiding splashing or aerosol generation. Use non-sparking tools.[2]

Perform Experimental Steps: Conduct the experiment, keeping all containers of Demeton-S-
methyl sealed when not in use.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[2] Wash hands
thoroughly after handling, even if gloves were worn.[2]

Monitor for Exposure: Be aware of the symptoms of Demeton-S-methyl exposure, which
include headache, dizziness, blurred vision, muscle spasms, and nausea.[1] If any
symptoms are experienced, evacuate the area immediately and seek medical attention.

C. Post-Operational Cleanup

Decontaminate Equipment: All non-disposable equipment that came into contact with
Demeton-S-methyl must be thoroughly decontaminated.

Clean Work Area: Wipe down the work surface with an appropriate decontaminating solution.
Doff PPE: Remove PPE in the correct order to avoid self-contamination.

Personal Hygiene: Wash hands and any potentially exposed skin areas with soap and water.

lll. Emergency Procedures

In the event of an emergency, follow these procedures and refer to the workflow diagram

below.

A. Spills and Leaks
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» Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

 Isolate: Isolate the hazard area and deny entry. For liquid spills, isolate the area for at least
50 meters (150 feet) in all directions.

o Ventilate: If safe to do so, increase ventilation in the area.

o Cleanup: For small spills, absorb the material with sand, earth, or another non-combustible
absorbent material and place it into a sealed container for disposal.[1][4] For large spills, dike
the area far ahead of the spill for later disposal.[1] Do not allow the chemical to enter sewers
or waterways.[2]

B. Fire
o Evacuate: Evacuate the area immediately.

o Extinguish: Use a dry chemical, CO2, water spray, or foam extinguisher.[4] Poisonous gases,
including phosphorus and sulfur oxides, are produced in a fire.[4]

o Cool Containers: Use water spray to keep fire-exposed containers cool to prevent them from
exploding.[4]

C. First Aid

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, provide artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2]

IV. Disposal Plan
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All Demeton-S-methyl waste is considered hazardous waste and must be disposed of
accordingly.

o Waste Collection: Collect all Demeton-S-methyl waste, including contaminated absorbents
and disposable PPE, in clearly labeled, sealed, and chemical-resistant containers.

o Storage: Store waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Disposal: Dispose of all waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations. Do not dispose of Demeton-S-methyl down
the drain or in the regular trash.

V. Quantitative Data

The following table summarizes key quantitative data for Demeton-S-methyl.

Property Value

CAS Number 919-86-8

Molecular Formula C6H1503PS2

Molecular Weight 230.3 g/mol

Appearance Pale yellow oil[2]

Odor Pronounced mercaptan-like odor[3]
Boiling Point Decomposes

Vapor Pressure

0.00048 hPa (at 20 °C)

Water Solubility

3.3 g/L (at 20 °C)

Oral LD50 (rat)

40 mg/kg

Dermal LD50 (rat)

302 mg/kg

Occupational Exposure Limit (TLV-TWA)

0.05 mg/m3[2]
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V1. Workflow Diagram

Start: Prepare for Handling

Pre-Operational Checks
- Verify Emergency Equipment
- Review SDS
- Prepare Work Area
- Don PPE

Handling Procedure
- Dispense Carefully
- Keep Containers Sealed
- Avoid Contamination

Emergency Event?

Yes - Exposure

2N
Post-Operational Cleanup Spill / Leak Fire Personal Exposure
- Decontaminate Equipment - Evacuate & Isolate - Evacuate - Move to Fresh Air (Inhalation)
- Clean Work Area - Ventilate - Use Appropriate Extinguisher - Remove Clothing, Wash Skin
- Doff PPE - Absorb & Contain - Cool Containers - Flush Eyes

Waste Disposal
- Collect in Labeled Containers
- Store Securely

Seek Immediate

Medical Attention

- Use Licensed Disposal Service

End of Procedure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b133067?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for Safe Handling of Demeton-S-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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